Cas no 158401-00-4 (2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone
• CAS No: 158401-00-4
• MF: C₈H₂Cl₃F₃O
• MW: 277.455090045929
• MDL: MFCD25460357
• CID: 1029351
• Update Time: 2025-07-22

2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone
• Ethanone, 2,2,2-trifluoro-1-(3,4,5-trichlorophenyl)-
• 2,2,2-Trifluoro-3',4',5'-trichloroacetophenone
• 3',4',5'-Trichloro-2,2,2,-trifluoroacetophenone
• 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethan-1-one
• AK136290
• 3',4',5'-trichloro-2,2,2-trifluoroacetophenone
• NVMZCQYOSPFJLE-UHFFFAOYSA-N
• AX8257858
• ST24038388
• 2,2,2-trifluoro-1-(3,4,5-trichlorophenyl)-ethanone
• 2,2,2-trifluoro-1-(3,4,5-trichloro-phenyl)-ethanone

• MDL： MFCD25460357
• Inchi： 1S/C8H2Cl3F3O/c9-4-1-3(2-5(10)6(4)11)7(15)8(12,13)14/h1-2H
• InChI Key： NVMZCQYOSPFJLE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(C(F)(F)F)=O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 275.91246
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
• PSA: 17.07